Blue FPG-A

• CAS: 78617-94-4
• Molecular Formula: C29H17ClN7Na3O11S3
• Molecular Weight: 840.1 g/mol
• InChI: InChI=1S/C29H20ClN7O11S3.3Na/c30-27-35-28(33-13-5-8-15(9-6-13)49(40,41)42)37-29(36-27)34-18-10-7-14(11-20(18)50(43,44)45)32-19-12-21(51(46,47)48)24(31)23-22(19)25(38)16-3-1-2-4-17(16)26(23)39;;;/h1-12,32H,31H2,(H,40,41,42)(H,43,44,45)(H,46,47,48)(H2,33,34,35,36,37);;;/q;3*+1/p-3
• InChIKey: WDPGNDHCHKUGLY-UHFFFAOYSA-K

Blue FPG-A trisodium CAS 78617-94-4 – Defined P2X1/P2Y1 Antagonist for Purinergic Research

Blue FPG-A trisodium (CAS 78617-94-4) is the purified para‑isomer of the anthraquinone dye Reactive Blue 2 [1]. It acts as a selective antagonist at the ATP‑gated P2X1 ion channel and the G‑protein coupled P2Y1 receptor, with reported IC50 values of 35.5 μM and 2.6 μM, respectively [1]. Unlike the commercially supplied Reactive Blue 2 mixture, Blue FPG-A trisodium is a chemically defined, single constitutional isomer that provides reproducible and interpretable pharmacological data [1].

Defined para‑isomer for reproducible P2Y1‑over‑P2X1 pharmacology

Trisodium salt supports aqueous buffer preparation without organic co‑solvents

Suitable for smooth muscle, platelet, and SAR reference workflows

• [1] Glänzel M, Bültmann R, Starke K, Frahm AW. Constitutional isomers of Reactive Blue 2 – selective P2Y-receptor antagonists? Eur J Med Chem. 2003 Mar;38(3):303-12. doi:10.1016/s0223-5234(02)01449-6. PMID: 12667697. View Source

Why Generic Substitution of Blue FPG-A trisodium (CAS 78617-94-4) with Reactive Blue 2 Mixture Fails

Reactive Blue 2 (RB 2) is widely used as a P2‑receptor antagonist, yet it is not a single entity but a variable mixture of meta and para constitutional isomers [1]. Commercially supplied RB 2 batches exhibit inconsistent isomer ratios (e.g., a 35:65 meta:para blend has been documented) and variable purity, leading to irreproducible pharmacological profiles and ambiguous selectivity [1]. The ortho isomer Cibacron Blue 3GA and the meta isomer each display distinct potency and selectivity fingerprints; neither the RB 2 mixture nor the ortho or meta isomers alone achieve the P2Y1‑over‑P2X1 selectivity that is characteristic of the pure para‑isomer (Blue FPG‑A trisodium) [1]. Consequently, substituting Blue FPG‑A trisodium with generic RB 2 introduces uncontrolled variability in receptor profiling, calcium‑flux assays, and functional tissue studies [1].

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Reactive Blue 2 mixtures contain variable meta/para isomer ratios; lot‑to‑lot inconsistency may shift P2Y1/P2X1 profiles.

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Ortho and meta isomers exhibit P2X1‑preferring selectivity (ratios

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Generic RB 2 substitution introduces uncontrolled pharmacological variability and confounds receptor‑subtype interpretation.

• [1] Glänzel M, Bültmann R, Starke K, Frahm AW. Constitutional isomers of Reactive Blue 2 – selective P2Y-receptor antagonists? Eur J Med Chem. 2003 Mar;38(3):303-12. doi:10.1016/s0223-5234(02)01449-6. PMID: 12667697. View Source

Product‑Specific Quantitative Evidence Guide for Blue FPG‑A trisodium (CAS 78617‑94‑4)

P2Y1 Receptor Antagonism – IC50 Comparison Against Reactive Blue 2 Isomers

Blue FPG-A trisodium (RB 2 para) exhibits a 2.6 μM IC50 at P2Y1‑like receptors, measured by inhibition of ADPβS‑induced relaxation of carbachol‑precontracted guinea‑pig taenia coli. This potency is 3‑fold greater than that of the Reactive Blue 2 mixture (IC50 = 7.7 μM) and 4.6‑fold greater than that of the meta isomer (IC50 = 12.0 μM) [1]. The ortho isomer (Cibacron Blue 3GA) is 6.7‑fold less potent (IC50 = 17.4 μM) [1]. This establishes Blue FPG‑A trisodium as the most potent P2Y1 antagonist among the Reactive Blue 2 constitutional isomers.

P2Y1 IC50

Head‑to‑head

2.6 μM 3‑fold lower vs RB2 mix (7.7 μM) ADPβS‑relaxed taenia coli

Supports P2Y1‑focused assay sensitivity

Model‑specific tissue endpoint context

Evidence Dimension	P2Y1‑like receptor antagonism (IC50)
Target Compound Data	2.6 μM
Comparator Or Baseline	Reactive Blue 2 mixture (7.7 μM); RB 2 meta (12.0 μM); Cibacron Blue 3GA (ortho) (17.4 μM)
Quantified Difference	3‑fold lower IC50 vs RB 2 mixture; 4.6‑fold lower vs meta isomer; 6.7‑fold lower vs ortho isomer
Conditions	ADPβS‑induced relaxation of carbachol‑precontracted guinea‑pig taenia coli

Why This Matters

Higher P2Y1 potency enables lower working concentrations, reducing off‑target effects and improving assay sensitivity.

• [1] Glänzel M, Bültmann R, Starke K, Frahm AW. Constitutional isomers of Reactive Blue 2 – selective P2Y-receptor antagonists? Eur J Med Chem. 2003 Mar;38(3):303-12. doi:10.1016/s0223-5234(02)01449-6. PMID: 12667697. View Source

P2X1 Receptor Antagonism – IC50 Comparison Against Reactive Blue 2 Isomers

Blue FPG-A trisodium (RB 2 para) antagonizes P2X1 receptors with an IC50 of 35.5 μM, determined by inhibition of α,β‑methylene ATP‑induced contractions of the rat vas deferens [1]. In comparison, the RB 2 mixture shows a marginally higher potency (IC50 = 28.4 μM), while the meta isomer is more potent (IC50 = 19.7 μM) and the ortho isomer is the most potent (IC50 = 9.1 μM) [1]. This moderate P2X1 activity, combined with its superior P2Y1 potency, underpins the compound's unique selectivity profile.

P2X1 IC50

Head‑to‑head

35.5 μM 1.25‑fold higher vs RB2 mix (28.4 μM) α,β‑mATP rat vas deferens

Moderate P2X1 activity preserves P2Y1 preference

Lower potency may reduce P2X1 confounding

Evidence Dimension	P2X1 receptor antagonism (IC50)
Target Compound Data	35.5 μM
Comparator Or Baseline	Reactive Blue 2 mixture (28.4 μM); RB 2 meta (19.7 μM); Cibacron Blue 3GA (ortho) (9.1 μM)
Quantified Difference	1.25‑fold higher IC50 vs RB 2 mixture; 1.8‑fold higher vs meta isomer; 3.9‑fold higher vs ortho isomer
Conditions	α,β‑methylene ATP‑induced contraction of rat vas deferens

Why This Matters

Lower P2X1 potency reduces interference when P2Y1 receptor activity is the primary endpoint of interest.

• [1] Glänzel M, Bültmann R, Starke K, Frahm AW. Constitutional isomers of Reactive Blue 2 – selective P2Y-receptor antagonists? Eur J Med Chem. 2003 Mar;38(3):303-12. doi:10.1016/s0223-5234(02)01449-6. PMID: 12667697. View Source

P2Y1‑over‑P2X1 Selectivity Ratio – Defined Isomer Advantage Over Reactive Blue 2 Mixture

The selectivity ratio (IC50 P2X1 / IC50 P2Y1) provides a quantitative measure of receptor preference. Blue FPG‑A trisodium (RB 2 para) achieves a selectivity ratio of 13.65, indicating a clear P2Y1‑preferring profile [1]. In contrast, the Reactive Blue 2 mixture exhibits a ratio of only 3.69, the meta isomer a ratio of 1.64, and the ortho isomer an inverse ratio of 0.52 (P2X1‑preferring) [1]. Among the isomers, only the para‑isomer displays a selectivity ratio >1 favoring P2Y1.

Selectivity Ratio

Head‑to‑head

13.65 3.7‑fold higher vs RB2 mix (3.69) P2X1/P2Y1 IC50 derived from tissue models

Clear P2Y1‑over‑P2X1 preference profile

Only para‑isomer shows ratio >1 favoring P2Y1

Evidence Dimension	Selectivity ratio (P2X1 IC50 / P2Y1 IC50)
Target Compound Data	13.65
Comparator Or Baseline	Reactive Blue 2 mixture (3.69); RB 2 meta (1.64); Cibacron Blue 3GA (ortho) (0.52)
Quantified Difference	3.7‑fold higher selectivity ratio vs RB 2 mixture; 8.3‑fold higher vs meta isomer
Conditions	Derived from IC50 values in rat vas deferens (P2X1) and guinea‑pig taenia coli (P2Y1‑like)

Why This Matters

The superior selectivity ratio reduces the likelihood of confounding P2X1‑mediated effects when studying P2Y1 receptor function.

• [1] Glänzel M, Bültmann R, Starke K, Frahm AW. Constitutional isomers of Reactive Blue 2 – selective P2Y-receptor antagonists? Eur J Med Chem. 2003 Mar;38(3):303-12. doi:10.1016/s0223-5234(02)01449-6. PMID: 12667697. View Source

Defined Chemical Identity vs. Variable Isomeric Mixtures – Reproducibility Advantage

Blue FPG‑A trisodium is the pure para‑isomer of Reactive Blue 2, whereas commercial Reactive Blue 2 is a variable mixture of meta and para isomers [1]. The lot‑to‑lot variability of RB 2 mixtures has been documented, with one commercial sample identified as a 35:65 meta:para blend [1]. Such variability directly impacts pharmacological outcomes, as the meta and para isomers differ in both potency and selectivity. Blue FPG‑A trisodium eliminates this source of experimental variation by providing a single, structurally defined compound.

Chemical Identity

Reported

100% para‑isomer vs RB2 mixture (variable meta:para, e.g., 35:65)

Defined isomer reduces experimental variability

Identity confirmed by ¹H/¹³C‑NMR

Evidence Dimension	Isomeric composition
Target Compound Data	100% para isomer
Comparator Or Baseline	Reactive Blue 2 mixture (variable meta:para ratio, e.g., 35:65)
Quantified Difference	Single defined isomer vs. variable mixture
Conditions	Chemical identity confirmed by ¹H‑NMR and ¹³C‑NMR

Why This Matters

Defined chemical identity ensures inter‑experimental reproducibility and reliable structure‑activity relationship (SAR) interpretation.

• [1] Glänzel M, Bültmann R, Starke K, Frahm AW. Constitutional isomers of Reactive Blue 2 – selective P2Y-receptor antagonists? Eur J Med Chem. 2003 Mar;38(3):303-12. doi:10.1016/s0223-5234(02)01449-6. PMID: 12667697. View Source

Aqueous Solubility – Trisodium Salt Formulation Advantage Over Free Acid

Blue FPG‑A is supplied as the trisodium salt, which imparts significantly higher aqueous solubility compared to the free acid form of Reactive Blue 2 . While quantitative solubility limits are not uniformly reported, the ionic nature of the trisodium salt facilitates dissolution in water and physiological buffers without the need for organic co‑solvents . This property simplifies preparation of stock solutions and reduces vehicle‑induced artifacts in cell‑based and tissue bath assays.

Aqueous Solubility

Data to verify

Trisodium salt form freely soluble in water/buffer

May support DMSO‑free assay preparation

Quantitative solubility limits not reported

Evidence Dimension	Aqueous solubility
Target Compound Data	Trisodium salt – freely soluble in water
Comparator Or Baseline	Reactive Blue 2 free acid – limited aqueous solubility
Quantified Difference	Not quantified
Conditions	Standard laboratory conditions; water and physiological buffers

Why This Matters

Enhanced aqueous solubility minimizes DMSO exposure, preserving cellular health and enabling more physiologically relevant experimental conditions.

Optimal Research Application Scenarios for Blue FPG‑A trisodium (CAS 78617‑94‑4)

Functional P2Y1 Receptor Profiling in Smooth Muscle Preparations

Blue FPG‑A trisodium is the preferred antagonist for studies requiring selective blockade of P2Y1‑like receptors in isolated tissue models, such as the guinea‑pig taenia coli or rat vas deferens. Its 2.6 μM IC50 at P2Y1‑like receptors and 13.65‑fold selectivity over P2X1 ensure that observed effects are predominantly P2Y1‑mediated, minimizing confounding P2X1 contributions [1]. Researchers can use concentrations of 10–30 μM to achieve near‑complete P2Y1 blockade while maintaining limited P2X1 antagonism [1].

P2X1/P2Y1 Receptor Differentiation in Platelet Aggregation Studies

In platelet biology, both P2X1 and P2Y1 receptors contribute to ADP‑induced aggregation. Blue FPG‑A trisodium, at concentrations ≤10 μM, selectively antagonizes P2Y1 receptors (IC50 = 2.6 μM) with minimal effect on P2X1 (IC50 = 35.5 μM) [1]. This allows researchers to dissect the relative contributions of each receptor subtype in washed platelet assays or whole blood aggregometry, providing clearer pharmacological fingerprints than the non‑selective Reactive Blue 2 mixture.

Reproducible Structure‑Activity Relationship (SAR) Studies on Anthraquinone‑Derived P2 Antagonists

The variable isomer composition of commercial Reactive Blue 2 undermines SAR conclusions [1]. Blue FPG‑A trisodium, as the pure para‑isomer, provides a structurally defined reference standard for evaluating novel anthraquinone‑based P2 receptor antagonists. Its well‑characterized IC50 values at P2X1 (35.5 μM) and P2Y1 (2.6 μM) serve as reproducible benchmarks for potency and selectivity comparisons in cell‑based calcium flux assays and recombinant receptor screens [1].

Calcium Signaling Assays with Reduced Solvent Interference

The trisodium salt form of Blue FPG‑A enables direct dissolution in aqueous buffers, avoiding high DMSO concentrations that can perturb intracellular calcium homeostasis and membrane integrity . This feature is particularly advantageous in fluorescence‑based calcium imaging and FLIPR® assays, where vehicle controls must be rigorously matched. Researchers can prepare concentrated stock solutions in water or PBS, simplifying experimental workflows and improving assay robustness.

Application

Selection Property

Validation Focus

P2Y1 receptor profiling in smooth muscle

P2Y1‑over‑P2X1 selectivity window

Isolated tissue bath endpoint verification

Platelet P2Y1 vs P2X1 receptor differentiation

Low‑range P2Y1‑selective blockade

Aggregometry receptor‑subtype discrimination

Anthraquinone SAR reference standard

Structurally defined para‑isomer

Benchmark potency and selectivity reproducibility

Calcium signaling assays in aqueous buffers

Trisodium salt aqueous solubility

Vehicle interference control and cell health

• [1] Glänzel M, Bültmann R, Starke K, Frahm AW. Constitutional isomers of Reactive Blue 2 – selective P2Y-receptor antagonists? Eur J Med Chem. 2003 Mar;38(3):303-12. doi:10.1016/s0223-5234(02)01449-6. PMID: 12667697. View Source